2-methyl-5-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}pyrimidin-4(3H)-one

• IUPAC Name: 2-methyl-5-[2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H14F3N3O3/c1-7-16-5-8(11(20)17-7)4-10(19)18-2-3-21-9(6-18)12(13,14)15/h5,9H,2-4,6H2,1H3,(H,16,17,20)
• InChI Key: FUBSWKKCDFWVEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=O)N1)CC(=O)N2CCOC(C2)C(F)(F)F
• Molecular Formula: C12H14F3N3O3
• Molecular Weight: 305.25 g/mol

Description

2-methyl-5-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H14F3N3O3 and its molecular weight is 305.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.09872580 g/mol and the complexity rating of the compound is 514. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Potential

The compound, related to 1,2,4-triazolo[1,5-alpha]pyrimidines, has shown potential in antihypertensive applications. Studies reveal that derivatives of this compound, particularly those with morpholine moieties, have promising antihypertensive activity in both in vitro and in vivo models (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).

Inhibition of Tumor Necrosis Factor Alpha

A derivative of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine has been identified as an important intermediate in inhibiting tumor necrosis factor alpha and nitric oxide. This compound shows promise for further development in medical applications (Lei, Wang, Xiong, & Lan, 2017).

Antimicrobial Properties

Novel derivatives of pyrimidine-triazole, synthesized from a molecule similar to 2-methyl-5-{2-oxo-2-[2-(trifluoromethyl)morpholin-4-yl]ethyl}pyrimidin-4(3H)-one, exhibit antimicrobial activity against selected bacterial and fungal strains. This indicates potential applications in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Parkinson's Disease Imaging

In Parkinson's disease research, a synthesized derivative of this compound was used to develop a PET agent for imaging LRRK2 enzyme. This is crucial for better understanding and diagnosis of Parkinson's disease (Wang, Gao, Xu, & Zheng, 2017).

PI3K-AKT-mTOR Pathway Inhibition

4-(Pyrimidin-4-yl)morpholines, related to the compound , are significant in inhibiting PI3K and PIKKs, which is crucial in cancer research. The derivatives show potential in selective drug development for targeted cancer therapies (Hobbs et al., 2019).